Cas no 105628-71-5 (Piperazine, 1-[(1-chloro-5-isoquinolinyl)sulfonyl]-)

• Product Name: Piperazine, 1-[(1-chloro-5-isoquinolinyl)sulfonyl]-
• CAS No: 105628-71-5
• MF: C₁₃H₁₄ClN₃O₂S
• MW: 311.787160396576
• CID: 1158664
• Update Time: 2024-07-26

Piperazine, 1-[(1-chloro-5-isoquinolinyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(1-chloro-5-isoquinolinyl)sulfonyl]-
• Isoquinoline, 1-chloro-5-(1-piperazinylsulfonyl)-

• Inchi： 1S/C13H14ClN3O2S/c14-13-11-2-1-3-12(10(11)4-5-16-13)20(18,19)17-8-6-15-7-9-17/h1-5,15H,6-9H2
• InChI Key： YRLLHVOVPATUBK-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C(S(N3CCNCC3)(=O)=O)=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 311.04972

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 525.9±60.0 °C(Predicted)
• PSA: 62.3
• pka: 7.58±0.10(Predicted)